Cas no 1805208-44-9 (5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805208-44-9
• MF: C₇H₄ClF₅N₂
• MW: 246.565077781677
• CID: 4852469
• Update Time: 2025-05-23

5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4ClF5N2/c8-4-2(14)1-15-5(6(9)10)3(4)7(11,12)13/h1,6H,14H2
• InChI Key： BQUDUACALXHXBF-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805208-44-9)

5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805208-44-9, is characterized by its unique structural features, including an amino group, a chloro substituent, and two fluoromethyl groups at specific positions on the pyridine ring. These structural attributes make it a versatile intermediate in the synthesis of various biologically active molecules.

The significance of 5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Recent studies have highlighted its role as a precursor in the synthesis of kinase inhibitors, which are increasingly being explored for their efficacy in treating cancers and inflammatory diseases.

In the realm of medicinal chemistry, the substitution pattern of this pyridine derivative allows for further functionalization, enabling the creation of a diverse array of pharmacophores. Researchers have leveraged its scaffold to develop compounds with enhanced binding affinity and selectivity for target enzymes. For instance, derivatives of 5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine have shown promise in inhibiting Janus kinases (JAKs), which play a pivotal role in immune responses and have been implicated in various autoimmune disorders.

Moreover, the agrochemical industry has also recognized the potential of this compound. Its structural motifs are reminiscent of known bioactive molecules that exhibit herbicidal and pesticidal properties. By modifying its fluorinated side chains, chemists have synthesized analogs that demonstrate improved efficacy against resistant weed species while maintaining environmental safety profiles.

The synthesis of 5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine involves multi-step organic transformations, typically starting from commercially available pyridine derivatives. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of 5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine. Molecular modeling studies have predicted new scaffolds with optimized pharmacokinetic properties, guiding experimental efforts toward more effective drug candidates. These simulations take into account factors such as molecular docking, ADME (Absorption, Distribution, Metabolism, and Excretion) predictions, and toxicity assessments.

The role of fluorine in medicinal chemistry cannot be overstated. The ability to introduce fluorine atoms at specific positions on a molecular scaffold can dramatically alter its biological activity. For example, fluoro-substituted pyridines often exhibit increased metabolic stability due to the electron-withdrawing nature of fluorine. This property is particularly valuable in drug development, where prolonged half-life can lead to improved patient compliance and reduced dosing frequency.

In conclusion,5-Amino-4-chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805208-44-9) represents a cornerstone compound in modern chemical biology and drug discovery. Its unique structural features and versatile reactivity make it an indispensable tool for researchers aiming to develop next-generation therapeutics across diverse therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of medicine.